7-[(1S,2R,3R,4R)-3-[(1E,3R)-3-Hydroxy-4-(4-iodophenoxy)-1-butenyl]-7-oxabicyclo[2.2.1]hept-2-YL]-5Z-heptenoic acid

• IUPAC Name: (Z)-7-[(1S,2S,3R,4R)-3-[(E,3R)-3-hydroxy-4-(4-iodophenoxy)but-1-enyl]-7-oxabicyclo[2.2.1]heptan-2-yl]hept-5-enoic acid
• InChI: InChI=1S/C23H29IO5/c24-16-7-10-18(11-8-16)28-15-17(25)9-12-20-19(21-13-14-22(20)29-21)5-3-1-2-4-6-23(26)27/h1,3,7-12,17,19-22,25H,2,4-6,13-15H2,(H,26,27)/b3-1-,12-9+/t17-,19+,20-,21+,22-/m1/s1
• InChI Key: UYFMSCHBODMWON-BALKFHRXSA-N
• Canonical SMILES: C1CC2C(C(C1O2)CC=CCCCC(=O)O)C=CC(COC3=CC=C(C=C3)I)O
• Isomeric SMILES: C1C[C@@H]2[C@@H]([C@@H]([C@H]1O2)C/C=C\CCCC(=O)O)/C=C/[C@H](COC3=CC=C(C=C3)I)O
• Molecular Formula: C23H29IO5
• Molecular Weight: 512.4 g/mol

Description

7-[(1S,2R,3R,4R)-3-[(1E,3R)-3-Hydroxy-4-(4-iodophenoxy)-1-butenyl]-7-oxabicyclo[2.2.1]hept-2-YL]-5Z-heptenoic acid is a useful research compound. Its molecular formula is C23H29IO5 and its molecular weight is 512.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-[(1S,2R,3R,4R)-3-[(1E,3R)-3-Hydroxy-4-(4-iodophenoxy)-1-butenyl]-7-oxabicyclo[2.2.1]hept-2-YL]-5Z-heptenoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-[(1S,2R,3R,4R)-3-[(1E,3R)-3-Hydroxy-4-(4-iodophenoxy)-1-butenyl]-7-oxabicyclo[2.2.1]hept-2-YL]-5Z-heptenoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• It has been identified as a selective thromboxane A2 antagonist, specifically targeting platelet and pulmonary thromboxane receptors. This property makes it useful in inhibiting bronchoconstriction induced by arachidonic acid in guinea pigs (Das, Vu, Harris, & Ogletree, 1988).

• The compound has been utilized in the synthesis of C-alpha-D-galactopyranosides of carbapentopyranoses. This application is significant in the development of new synthetic methods for complex molecules (Cossy, Ranaivosata, Bellosta, Ancerewicz, Ferritto, & Vogel, 1995).

• It is used in the synthesis of analogues of thromboxane A2, which are important for studying the biological roles and therapeutic potential of thromboxane A2 in various physiological and pathological processes (Paju, Soone, Pehk, & Lopp, 1995).

• The hepoxilin analog PBT-3, which contains a similar structure, has been shown to selectively antagonize the TPα isoform in transfected COS-7 cells. This is crucial for understanding the molecular interactions and pathway modulations in platelet aggregation (Qiao, Reynaud, Demin, Halushka, & Pace-Asciak, 2003).

• The compound also shows potential as a high-affinity radiolabeled antagonist for platelet thromboxane A2/prostaglandin H2 receptors, indicating its importance in receptor studies and possibly in diagnostic applications (Naka, Mais, Morinelli, Hamanaka, Oatis, & Halushka, 1992).

• Inhibition of ligand binding to thromboxane A2/prostaglandin H2 receptors by diethylpyrocarbonate has been studied, with the compound playing a role in protecting the receptors, indicating its potential in understanding receptor-ligand interactions (Schrör, Davis-Bruno, & Halushka, 1995).